Cas no 61268-41-5 (2,4-dibromo-6-sulfanylphenol)

• Product Name: 2,4-dibromo-6-sulfanylphenol
• CAS No: 61268-41-5
• MF: C₆H₄Br₂OS
• MW: 283.96835899353
• CID: 486448
• PubChem ID: 71397565
• Update Time: 2025-04-19

2,4-dibromo-6-sulfanylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4-dibromo-6-mercapto-
• 2,4-dibromo-6-sulfanylphenol
• EN300-1927927
• 61268-41-5
• DTXSID40819057

• Inchi： 1S/C6H4Br2OS/c7-3-1-4(8)6(9)5(10)2-3/h1-2,9-10H
• InChI Key： DKTMZZRVKHNQCE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)S)Br

Computed Properties

• Exact Mass: 281.83492
• Monoisotopic Mass: 281.83496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols